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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethoxypentane (CAS No. 111-89-7), also known as pentamethylene glycol dimethyl
ether, is an aliphatic diether.[1][2][3] Its molecular structure, consisting of a five-carbon chain
flanked by two methoxy groups, imparts properties that make it a subject of interest as a
potential solvent or component in various chemical formulations. Understanding its solubility in
a range of organic solvents is critical for its application in synthesis, purification, and
formulation development. This guide provides a comprehensive overview of the predicted
solubility of 1,5-dimethoxypentane and outlines a detailed experimental protocol for its
guantitative determination.

Molecular Structure: CHzO(CH2)sOCH3s

Theoretical Principles of Solubility

The solubility of a substance is governed by the principle of "like dissolves like," which is a
reflection of the intermolecular forces between the solute and solvent molecules.[4][5] The key
intermolecular forces at play for 1,5-dimethoxypentane are London dispersion forces and
dipole-dipole interactions. The ether oxygen atoms can also act as hydrogen bond acceptors.
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The solubility of 1,5-dimethoxypentane in a given organic solvent can be predicted by
comparing their polarities and hydrogen bonding capabilities. As a diether, 1,5-
dimethoxypentane is expected to be a relatively nonpolar to weakly polar aprotic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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